Cas no 1181614-99-2 (1-[(Butan-2-yl)amino]-2-methylpropan-2-ol)

• Product Name: 1-[(Butan-2-yl)amino]-2-methylpropan-2-ol
• CAS No: 1181614-99-2
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 5230980
• Update Time: 2025-10-05

1-[(Butan-2-yl)amino]-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(butan-2-yl)amino]-2-methylpropan-2-ol
• 1-(Sec-butylamino)-2-methylpropan-2-ol
• 2-Propanol, 2-methyl-1-[(1-methylpropyl)amino]-
• 1-[(Butan-2-yl)amino]-2-methylpropan-2-ol

• Inchi： 1S/C8H19NO/c1-5-7(2)9-6-8(3,4)10/h7,9-10H,5-6H2,1-4H3
• InChI Key： ONMVFBLUBNPLQE-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.3
• XLogP3: 1.1
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-[(Butan-2-yl)amino]-2-methylpropan-2-ol

Recent Advances in the Study of 1-[(Butan-2-yl)amino]-2-methylpropan-2-ol (CAS: 1181614-99-2): A Comprehensive Research Brief

The compound 1-[(Butan-2-yl)amino]-2-methylpropan-2-ol (CAS: 1181614-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

Recent research has highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. Its structural versatility allows for modifications that can enhance its binding affinity to specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-[(Butan-2-yl)amino]-2-methylpropan-2-ol exhibit potent inhibitory effects on certain enzymes involved in inflammatory pathways. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its therapeutic potential, the compound has also been investigated for its physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its stability and reactivity under various conditions. These studies are crucial for optimizing its formulation and ensuring its suitability for pharmaceutical applications. For example, a recent preprint on bioRxiv reported that the compound exhibits remarkable stability in aqueous solutions, which is a desirable trait for drug development.

Another area of interest is the compound's potential as a chiral building block in asymmetric synthesis. Its stereochemical properties make it a valuable tool for constructing complex molecules with high enantiomeric purity. A 2024 study in Organic Letters showcased its use in the synthesis of optically active pharmaceuticals, underscoring its importance in modern synthetic chemistry. The researchers achieved high yields and excellent stereoselectivity, further validating its utility in industrial applications.

Despite these advancements, challenges remain in scaling up the synthesis of 1-[(Butan-2-yl)amino]-2-methylpropan-2-ol and its derivatives. Current methods often require expensive catalysts or generate significant waste, prompting the need for greener and more cost-effective approaches. Recent efforts have focused on biocatalytic routes, leveraging enzymes to achieve more sustainable production. Preliminary results from these studies are encouraging, suggesting that enzymatic methods could soon become a viable alternative.

In conclusion, 1-[(Butan-2-yl)amino]-2-methylpropan-2-ol (CAS: 1181614-99-2) represents a promising candidate for further exploration in drug discovery and synthetic chemistry. Its multifaceted applications, coupled with ongoing research to address existing limitations, position it as a molecule of significant interest. Future studies are expected to delve deeper into its mechanistic insights and expand its therapeutic repertoire, paving the way for innovative treatments in the years to come.